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Compound of Interest

Compound Name: Prostinfenem

Cat. No.: B8075033 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount, especially when working with potent compounds like Prostinfenem.

This guide provides essential, immediate safety and logistical information, including detailed

operational and disposal plans to minimize exposure risk and ensure compliance with safety

standards. Adherence to these protocols is critical for personal safety and the integrity of your

research.

Prostinfenem's active ingredient is Carboprost tromethamine, a synthetic prostaglandin

analogue.[1][2][3] Like other potent biologically active lipids, it can have significant

physiological effects even in small quantities. Therefore, handling Prostinfenem requires

stringent safety measures to prevent accidental exposure through inhalation, ingestion, or skin

absorption.

Hazard Identification and Classification
Prostinfenem is classified with several hazards that necessitate careful handling:

Acute Oral Toxicity: Harmful if swallowed.[2]

Reproductive Toxicity: May damage fertility or the unborn child.[3][4]

Serious Eye Irritation: Can cause significant eye irritation.

Skin Irritation: May cause skin irritation upon contact.
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Specific Target Organ Toxicity: May cause damage to organs, particularly the cardiovascular

system, through single exposure.[4]

Personal Protective Equipment (PPE): Your First
Line of Defense
A comprehensive PPE strategy is mandatory when handling Prostinfenem. The following table

summarizes the recommended PPE to minimize exposure risk.
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PPE Category Item
Specifications and

Recommendations

Eye and Face Protection Safety Goggles or Face Shield

Use chemical splash goggles

with side-shields that provide a

complete seal around the

eyes. A full-face shield can be

worn over goggles for

additional protection against

splashes and aerosols.[2]

Hand Protection Chemical-Resistant Gloves

Wear impervious, chemical-

resistant gloves (e.g., nitrile or

neoprene). Double gloving is

recommended, with the outer

pair changed immediately

upon contamination.[2]

Body Protection Lab Coat or Gown

An impervious protective lab

coat or gown is required to

protect against contamination

of personal clothing and skin.

[2] For operations with a higher

risk of splashes, disposable

coveralls made from materials

like Tyvek® are recommended.

Respiratory Protection NIOSH-Approved Respirator

A respirator is required when

ventilation is insufficient, during

spill cleanup, or when there is

a risk of aerosol or dust

generation.[2][5] For high-risk

operations, a Powered Air-

Purifying Respirator (PAPR) is

recommended.
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A systematic approach is crucial for safely handling potent compounds like Prostinfenem. The

following workflow outlines the key phases of handling, from preparation to post-handling

procedures.

Preparation Phase

Handling Phase

Post-Handling Phase

Spill Management

Review SDS

Verify Engineering Controls
(Fume Hood, Eyewash Station)

Don Appropriate PPE

Handle in Ventilated Area
(Chemical Fume Hood)

Avoid Direct Contact

Minimize Aerosol/Dust Generation

Decontaminate Surfaces & Equipment

Properly Doff PPE

Dispose of Waste

Wash Hands Thoroughly

Evacuate Area

Wear Full PPE

Contain and Absorb Spill

Dispose of as Hazardous Waste

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b8075033?utm_src=pdf-body
https://www.benchchem.com/product/b8075033?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8075033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling of Prostinfenem

Experimental Protocols: Step-by-Step Guidance
Preparation and Engineering Controls:

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for Carboprost tromethamine.[2][3][4]

Ensure Proper Ventilation: Work in a well-ventilated area. The use of a chemical fume hood

or other local exhaust ventilation is strongly recommended.[3]

Verify Safety Equipment: Confirm that an eyewash station and safety shower are readily

accessible and in good working order.[2]

Don PPE: Put on all required personal protective equipment as outlined in the table above.

[2][3][4]

Handling the Compound:

Avoid Contact: Prevent all direct contact with the skin, eyes, and clothing.[3]

Prevent Inhalation: Do not inhale dust, vapor, or mist. Handle the compound in a way that

minimizes the generation of aerosols or dust.[4][5]

No Consumption: Refrain from eating, drinking, or smoking in the handling area.[2]

Post-Handling Hygiene: After handling, wash hands and any exposed skin thoroughly with

soap and water.[2]

Storage:

Secure Container: Keep the container tightly sealed.

Proper Environment: Store in a cool, well-ventilated area, away from direct sunlight. For

long-term stability, consult the manufacturer's recommendations, which may include storage

at -20°C.
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Spill Management and First Aid
Accidental Release Measures:

Evacuate: In case of a spill, evacuate personnel from the immediate area.[2]

Full PPE: Before attempting cleanup, ensure you are wearing full personal protective

equipment, including respiratory protection.[2][5]

Containment: Absorb the spill with a non-combustible, inert material (e.g., sand, diatomite).

[2]

Collection: Collect the absorbed material into a suitable, sealed container for disposal as

hazardous waste.[2]

Decontamination: Decontaminate the spill area with an appropriate solvent, such as alcohol,

and dispose of all cleanup materials as hazardous waste.[2]

Environmental Protection: Prevent the spilled material from entering drains or waterways.[2]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][3]

Skin Contact: Immediately wash the affected skin with soap and plenty of water for at least

15 minutes. Remove contaminated clothing and shoes. Seek medical attention if irritation

persists.[3]

Inhalation: Remove the victim to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek immediate medical attention.[3][5]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Seek immediate

medical attention or call a poison control center.[2]

Disposal Plan: Ensuring Environmental and
Personal Safety
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Proper disposal of Prostinfenem and any contaminated materials is crucial to prevent

environmental contamination and accidental exposure. All waste must be treated as

hazardous.

Waste Segregation and Collection:

Solid Waste: All disposable PPE (gloves, coveralls, shoe covers), absorbent pads, and other

contaminated solid materials should be collected in a dedicated, clearly labeled, and sealed

hazardous waste container.

Liquid Waste: Unused solutions or rinsate from decontamination should be collected in a

separate, sealed, and clearly labeled hazardous waste container. Do not mix with other

chemical waste streams unless explicitly permitted by your institution's Environmental Health

and Safety (EHS) department.

Container Labeling: The hazardous waste container must be clearly labeled with "Hazardous

Waste," the full chemical name ("Prostinfenem" or "Carboprost tromethamine"),

concentration, and relevant hazard pictograms.

Disposal Procedure:

All waste materials must be disposed of at an approved waste disposal plant.[2] Follow all

local, regional, and national regulations for hazardous waste disposal. Contact your

institution's EHS department for specific procedures and to arrange for waste pickup.

Empty Containers: An empty container that has held Prostinfenem should be triple-rinsed

with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste.

After triple-rinsing, the original label should be defaced or removed before the container is

discarded as regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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